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Compound of Interest

Compound Name: 3-lodo-4-methoxytoluene
CAS No.: 50597-88-1
Cat. No.: B1295452
Get Quote
. J

This technical guide provides an in-depth overview of the spectroscopic data for 3-lodo-4-
methoxytoluene (CAS No: 50597-88-1), a key intermediate in various synthetic applications.
The following sections detail its mass spectrometry (MS), infrared (IR), and nuclear magnetic
resonance (NMR) spectroscopic characteristics, offering valuable data for researchers,
scientists, and professionals in drug development.

Quantitative Spectroscopic Data

The spectroscopic data for 3-lodo-4-methoxytoluene is summarized in the tables below. The
mass spectrometry and infrared spectroscopy data are derived from experimental findings,
while the nuclear magnetic resonance data is based on theoretical predictions due to the
limited availability of experimental spectra in public databases.

Table 1: Mass Spectrometry (MS) Data

The mass spectrum of 3-lodo-4-methoxytoluene was obtained via electron ionization.
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m/z (Mass-to-Charge Ratio)

Relative Abundance (%)

Plausible Fragment

248 100 [M]+ (Molecular lon)
233 85 [M-CHs]+

106 40 [M-I-CH3]+

78 35 [CeHs]+

77 50 [CeHa]+

51 25 [CaH3]+

Data sourced from NIST WebBook.[1]

Table 2: Infrared (IR) Spectroscopy Data

The following table outlines the characteristic vibrational frequencies observed in the gas-

phase IR spectrum of 3-lodo-4-methoxytoluene.

Wavenumber (cm~1) Intensity Vibrational Mode
] C-H stretch (aromatic and

~3000-2850 Medium

methyl)
~1580, 1490, 1450 Strong C=C stretch (aromatic ring)
~1250 Strong C-O-C stretch (asymmetric)
~1030 Strong C-O-C stretch (symmetric)

C-H bend (aromatic, out-of-
~810 Strong

plane)
~550 Medium C-I stretch

Data sourced from NIST WebBook.[2]

Table 3: Predicted *H Nuclear Magnetic Resonance

(NMR) Data
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The following are the theoretically predicted chemical shifts, multiplicities, and coupling
constants for the protons of 3-lodo-4-methoxytoluene.

Predicted Chemical o Coupling Constant
Proton _ Multiplicity
Shift (8, ppm) (J, Hz)
H-2 ~7.5 d ~2
H-5 ~6.7 d ~8
H-6 ~7.0 dd ~8, 2
-OCHs ~3.8 S
-CHs ~2.2 S

Table 4: Predicted **C Nuclear Magnetic Resonance
(NMR) Data

The predicted chemical shifts for the carbon atoms of 3-lodo-4-methoxytoluene are presented

below.

Carbon Predicted Chemical Shift (8, ppm)
C-1 ~130

C-2 ~140

C-3 ~85

C-4 ~158

C-5 ~112

C-6 ~132

-OCHs ~56

-CHs ~16

Experimental Workflow
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The general workflow for the spectroscopic analysis of an organic compound like 3-lodo-4-
methoxytoluene is depicted in the following diagram.

Sample Preparation

Pure 3-lodo-4-methoxytoluene
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Structural Elucidation

Click to download full resolution via product page
Caption: General workflow for spectroscopic analysis.

Experimental Protocols

The following sections provide detailed, generalized protocols for acquiring NMR, IR, and MS
spectra of solid organic compounds such as 3-lodo-4-methoxytoluene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra to determine the carbon-hydrogen framework of
the molecule.

Materials:
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3-lodo-4-methoxytoluene (5-20 mg for *H, 20-50 mg for 13C)

Deuterated solvent (e.g., CDCls, DMSO-de)

NMR tube (5 mm diameter)

Pipette

Vortex mixer

Procedure:

Sample Preparation: Accurately weigh the required amount of 3-lodo-4-methoxytoluene
and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a small vial.

Dissolution: Gently vortex the mixture to ensure the sample is fully dissolved.

Transfer: Using a pipette, carefully transfer the solution into a clean, dry NMR tube.

Data Acquisition:

o

Insert the NMR tube into the spectrometer.

[¢]

Lock the spectrometer onto the deuterium signal of the solvent.

[¢]

Shim the magnetic field to optimize its homogeneity.

[e]

Tune the probe to the appropriate frequency for *H or 13C.

o

Acquire the spectrum using standard pulse sequences. For 13C NMR, a greater number of
scans will be required due to its lower natural abundance.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction to obtain the final spectrum. Chemical shifts are referenced to the
residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
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Objective: To identify the functional groups present in the molecule by measuring the
absorption of infrared radiation.

Materials:

3-lodo-4-methoxytoluene (a few milligrams)

FTIR spectrometer

Attenuated Total Reflectance (ATR) accessory or KBr plates and press

Spatula

Agate mortar and pestle (for KBr pellet method)

Procedure (using ATR):

e Background Spectrum: Record a background spectrum of the clean ATR crystal.

» Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

e Pressure Application: Apply pressure using the anvil to ensure good contact between the
sample and the crystal.

o Data Acquisition: Acquire the IR spectrum of the sample.

o Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a
soft cloth.

Procedure (using KBr pellet):

o Sample Preparation: Grind a small amount of the sample with dry potassium bromide (KBr)
powder in an agate mortar and pestle.

o Pellet Formation: Place the mixture into a pellet press and apply pressure to form a thin,
transparent pellet.
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» Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and
acquire the spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Materials:

3-lodo-4-methoxytoluene (a small amount)

Mass spectrometer with an electron ionization (El) source

Direct insertion probe or gas chromatograph (GC) inlet

Volatile solvent (if using GC inlet)
Procedure (using Direct Insertion Probe):

o Sample Loading: Load a small amount of the solid sample into a capillary tube and place it in
the direct insertion probe.

« lonization: Insert the probe into the ion source of the mass spectrometer. The sample is then
heated, causing it to vaporize and enter the ionization chamber where it is bombarded with a
high-energy electron beam.

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio by the mass analyzer.

o Detection: The detector records the abundance of each ion, generating a mass spectrum.
Procedure (using GC-MS):

o Sample Preparation: Dissolve a small amount of the sample in a volatile solvent.

e Injection: Inject the solution into the gas chromatograph.

o Separation: The compound travels through the GC column and is separated from the solvent
and any impurities.
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« lonization and Analysis: The eluted compound enters the mass spectrometer's ion source
and is analyzed as described above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-lodo-4-methoxytoluene [webbook.nist.gov]
o 2. 3-lodo-4-methoxytoluene [webbook.nist.gov]

» To cite this document: BenchChem. [Spectroscopic Profile of 3-lodo-4-methoxytoluene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295452/docs#spectroscopic-profile-of-3-iodo-4-
methoxytoluene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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